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Compound of Interest

Compound Name: 2-Furancarboxylic acid

Cat. No.: B3422717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity 2-furancarboxylic acid, a
critical reagent for analytical standards in research and pharmaceutical development. This
document details its synthesis, purification, and analytical characterization, and explores its
emerging role in drug discovery.

Introduction to 2-Furancarboxylic Acid

2-Furancarboxylic acid, also known as 2-furoic acid or pyromucic acid, is an organic
compound derived from furan.[1] It serves as a valuable building block in the synthesis of
pharmaceuticals and other fine chemicals.[2] Its derivatives have shown promise in various
therapeutic areas, including the treatment of type 2 diabetes mellitus and as potential anti-
inflammatory and anti-cancer agents.[2][3] Given its significance, the availability of high-purity
2-furancarboxylic acid as an analytical standard is paramount for accurate quantification,
quality control, and research and development.

Chemical and Physical Properties
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Property Value References
CAS Number 88-14-2
Molecular Formula CsH40s3
Molecular Weight 112.08 g/mol
White to light yellow crystalline
Appearance
powder
Melting Point 128-132 °C
Boiling Point 230-232 °C
N Soluble in hot water, alcohol,
Solubility

and ether

Specifications for Analytical Standard Grade

The following table outlines typical specifications for high-purity 2-furancarboxylic acid

intended for use as an analytical standard.

Parameter

Specification

Method

Assay (GC)

=97.0%

Gas Chromatography

Assay (Titration)

97.0-103.0%

Titration

Purity (by GC)

>98.0%

Gas Chromatography

Identity (IR, NMR)

Conforms to structure

IR, NMR Spectroscopy

Melting Point

128-132 °C

Capillary Method

Synthesis and Purification

High-purity 2-furancarboxylic acid can be synthesized through various methods, with the

most common being the oxidation of furfural. The traditional Cannizzaro reaction and catalytic

oxidation are two well-established procedures.
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Synthesis via Cannizzaro Reaction

The Cannizzaro reaction of furfural in the presence of a strong base yields both 2-
furancarboxylic acid and furfuryl alcohol. This disproportionation reaction provides a 1:1

molar ratio of the two products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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